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Compound of Interest

Compound Name:
5-Chlorosulfonyl-2-

methoxybenzoic Acid-d3

Cat. No.: B127328 Get Quote

An In-depth Technical Guide to 5-Chlorosulfonyl-
o-anisic Acid-d3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Chlorosulfonyl-o-anisic Acid-d3, a deuterated compound of significant interest in

pharmaceutical research and development. This document details its core characteristics,

experimental protocols for its synthesis, and its applications, particularly in the synthesis of

pharmacologically active molecules.

Core Properties and Specifications
5-Chlorosulfonyl-o-anisic Acid-d3, also known as 5-Chlorosulfonyl-2-methoxybenzoic Acid-
d3, is the deuterated analogue of 5-Chlorosulfonyl-o-anisic acid. The presence of deuterium

atoms in the methoxy group makes it a valuable tool in metabolic studies and as an internal

standard for mass spectrometry.[1]

A summary of the key quantitative data for 5-Chlorosulfonyl-o-anisic Acid-d3 is presented below

for easy reference and comparison.
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Property Value

CAS Number 123958-84-9[2][3]

Molecular Formula C₈H₄D₃ClO₅S[2][3]

Molecular Weight 253.67 g/mol [2][3]

Appearance White Solid[2]

IUPAC Name
5-chlorosulfonyl-2-(trideuteriomethoxy)benzoic

acid[3]

Storage Conditions 2-8°C Refrigerator[2]

Synonyms include: 2-Methoxy-5-chlorosulfonylbenzoic Acid-d3, 3-Carboxy-4-

methoxybenzenesulfonyl-d3 Chloride, and 5-(Chlorosulfonyl)-2-(methyloxy)benzoic Acid-d3.[2]
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Key Properties of 5-Chlorosulfonyl-o-anisic Acid-d3

5-Chlorosulfonyl-o-anisic Acid-d3

Physical Properties Chemical Identity Handling & Storage

Molecular Weight: 253.67 Appearance: White Solid CAS: 123958-84-9 Formula: C8H4D3ClO5S Storage: 2-8°C

Synthesis Workflow

Start Materials:
o-Anisic Acid

Dichloroethane
Sodium Chloride

Add Chlorosulphonic Acid (6h, 20°C)

Warm to 40°C, then 65-70°C (17h)

Cool and Pour into Ice Water

Product:
5-Chlorosulphonyl-2-methoxy

benzoic acid
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Role in S-(-)-Sulpiride Synthesis

5-Chlorosulfonyl-o-anisic Acid-d3

Sulfonamide Formation
(Nucleophilic Substitution)

Amine Reagent

Sulfonamide Intermediate

S-(-)-Sulpiride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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